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Compound of Interest

Compound Name: Calcium acetate hydrate

Cat. No.: B046833

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium acetate (Ca(CHsCOOQ).) is the calcium salt of acetic acid, widely utilized in laboratory
and pharmaceutical settings. It serves as a versatile reagent, finding applications as a calcium
source, a phosphate binder, a buffering agent, and a precursor for the synthesis of various
materials.[1][2][3] The most common form available is the monohydrate (Ca(CHsCOO)2-H20),
as the anhydrous form is highly hygroscopic.[4][5] Accurate preparation and quality control of
calcium acetate solutions are critical for ensuring the reproducibility and reliability of
experimental results. These notes provide detailed protocols for the preparation,
standardization, and storage of calcium acetate solutions for laboratory use.

Physicochemical Data and Solution Preparation

For accurate solution preparation, it is essential to use the correct molecular weight
corresponding to the hydrate form of the calcium acetate solid. The monohydrate is the most
common form used in laboratory applications.[4]

Table 1: Properties of Calcium Acetate
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Property Value References

Chemical Formula

CsHeCaOa [4]
(Anhydrous)
Molar Mass (Anhydrous) 158.17 g/mol [41[6]
Chemical Formula
C4HeCa04-H20 [7]
(Monohydrate)
Molar Mass (Monohydrate) 176.19 g/mol [7]
White, hygroscopic crystalline
Appearance ] [8]
solid
pH (10% solution) 6.0-9.0 [8]
Solubility in Water Freely soluble [8]
Solubility at 0°C 44 - 52 g/ 100 g water [3]

| Solubility at 100°C | 36 - 45 g / 100 g water |[3] |

Table 2: Mass of Calcium Acetate Monohydrate (176.19 g/mol ) Required for Solution

Preparation
Desired
. Volume: 100 mL Volume: 500 mL Volume: 1L
Concentration (M)
0.1M 1.76 g 881¢g 17.6 g[7]
0.5 M 8.81 g[7] 44.05 g 88.1 g[7]

|1.0 M| 17.62 g |88.10g | 176.19g |

Experimental Protocols

Protocol 1: Preparation of 1 L of 0.5 M Calcium Acetate
Solution

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.laballey.com/products/calcium-acetate-saturated-solution
https://www.laballey.com/products/calcium-acetate-saturated-solution
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-Acetate
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-070.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-070.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-070.pdf
https://allanchem.com/calcium-acetate-for-pharma-food-buffering-roles-solubility-sourcing/
https://allanchem.com/calcium-acetate-for-pharma-food-buffering-roles-solubility-sourcing/
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This protocol details the steps for preparing a 0.5 Molar stock solution using calcium acetate
monohydrate.

Materials:

e Calcium acetate monohydrate (Ca(CH3COO)2-H20)
» Deionized or distilled water

e 1L volumetric flask

o Beaker (e.g., 600 mL)

e Magnetic stirrer and stir bar

e Weighing boat/paper

e Analytical balance

Procedure:

o Calculation: Calculate the mass of calcium acetate monohydrate required. For 1 L of a 0.5 M
solution, this is:

o 0.5mol/L*176.19g/mol*1L=88.1¢g

e Weighing: Accurately weigh 88.1 g of calcium acetate monohydrate using an analytical
balance.[7]

o Dissolution: Transfer the weighed solid into a beaker containing approximately 800 mL of
deionized water. Place a magnetic stir bar in the beaker and stir the mixture on a magnetic
stirrer until the solid is completely dissolved.[7]

¢ Volume Adjustment: Carefully transfer the dissolved solution into a 1 L volumetric flask.
Rinse the beaker with a small amount of deionized water and add the rinsing to the flask to
ensure a complete transfer of the solute.
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¢ Final Volume: Add deionized water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.[7]

» Homogenization: Cap the flask and invert it several times (15-20 times) to ensure the
solution is thoroughly mixed and homogeneous.

o Storage: Transfer the solution to a clean, clearly labeled bottle. Store at room temperature in
a tightly sealed container.[9][10]

Protocol 2: Quality Control by EDTA Titration

This protocol verifies the precise concentration of the prepared calcium acetate solution by
titrating the calcium ions (Ca2*) with a standardized solution of ethylenediaminetetraacetic acid
(EDTA).[8][11]

Materials:

o Prepared calcium acetate solution
e 0.05 M EDTA disodium salt (VS), standardized
e 3 N Hydrochloric acid (HCI)

e 1 N Sodium hydroxide (NaOH)

o Hydroxy naphthol blue indicator

e 150 mL deionized water

e 50 mL burette

e Magnetic stirrer and stir bar

o Pipette and beaker

Procedure:

o Sample Preparation: Accurately weigh approximately 300 mg of solid Calcium Acetate, or
pipette a corresponding volume of the prepared solution, into a beaker.[11] Dissolve or dilute
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it in 150 mL of water containing 2 mL of 3 N HCI.[11]

e pH Adjustment: While stirring, add 15 mL of 1 N NaOH to the solution.[11] This step raises
the pH to the optimal range for the indicator.

« Indicator Addition: Add approximately 300 mg of hydroxy naphthol blue indicator to the
solution.[11] The solution should turn a reddish-pink color.

o Titration Setup: Fill a 50 mL burette with the standardized 0.05 M EDTA solution, ensuring no
air bubbles are present in the tip. Record the initial volume.

o Titration: Slowly titrate the calcium acetate solution with the EDTA solution while constantly
stirring.[11]

o Endpoint Determination: Continue the titration until the solution color changes from reddish-
pink to a distinct blue.[11] This is the endpoint. Record the final volume of EDTA used.

o Calculation: The concentration of calcium acetate is calculated using the following formula:
o Molarity of Ca(CHsCOO)2 = (M_EDTA*V_EDTA) /V_sample
o Where:
= M_EDTA is the molarity of the standardized EDTA solution.
» V_EDTA s the volume of EDTA solution used for titration (in L).
» V_sample is the initial volume of the calcium acetate solution used (in L).
o Note: Each mL of 0.05 M edetate disodium is equivalent to 7.909 mg of CaHeCaOa.[11]

Visualized Workflows

The following diagrams illustrate the standardized procedures for preparing and validating
calcium acetate solutions.
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Preparation Workflow
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Caption: Workflow for preparing a calcium acetate stock solution.
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Quality Control Workflow (EDTA Titration)
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Caption: Workflow for standardization via EDTA titration.
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Application Notes
Storage and Stability

e Solid: Calcium acetate is hygroscopic and should be stored in a cool, dry, well-ventilated
area in a tightly sealed container to prevent moisture absorption.[5][9] Its shelf life is rated as
fair to poor due to its tendency to absorb water.[5]

e Solutions: Aqueous solutions of calcium acetate are stable. When stored properly in a sealed
container to prevent evaporation or contamination, the shelf life is considered indefinite.[12]

Safety and Handling

e Calcium acetate is considered non-hazardous under GHS classifications, but standard
laboratory precautions should always be observed.[5][12]

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.
[12]

e Avoid contact with strong oxidizing agents and strong acids, as it can react violently with
strong acids to produce acetic acid fumes.[5]

 In case of a spill, sweep up the solid material or contain the liquid spill with an absorbent
material and dispose of it according to local regulations.[5][12]

Common Laboratory Applications

o Phosphate Binding: Used extensively in research to study hyperphosphatemia, by binding to
dietary phosphate to form insoluble calcium phosphate.[1][6]

» Buffering Agent: As a salt of a weak acid and a strong base, it can be used as a component
in preparing acetate buffer systems to maintain a stable pH.[1][11]

e Calcium Source: Provides a soluble source of calcium ions for various biological
applications, including cell culture media formulation and enzyme kinetics studies.

e Synthesis Precursor: Acts as a precursor for creating high-purity compounds, catalysts, and
nanoscale materials.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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